Cas no 959632-16-7 (Methyl 4-formyl-2-(trifluoromethyl)benzoate)

Methyl 4-formyl-2-(trifluoromethyl)benzoate structure
959632-16-7 structure
Product Name:Methyl 4-formyl-2-(trifluoromethyl)benzoate
CAS No:959632-16-7
MF:C10H7F3O3
MW:232.155993700027
CID:2179742
PubChem ID:57443312
Update Time:2024-10-25

Methyl 4-formyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-formyl-2-(trifluoromethyl)benzoate
    • CGGGWRDRBMSXOL-UHFFFAOYSA-N
    • AX8271564
    • 4-Formyl-2-trifluoromethyl-benzoic acid methyl ester
    • Benzoic acid, 4-formyl-2-(trifluoromethyl)-, methyl ester
    • 959632-16-7
    • DB-255243
    • SCHEMBL498274
    • CS-0312368
    • Z2044779415
    • F82016
    • EN300-11689411
    • MFCD27935000
    • MDL: MFCD27935000
    • Inchi: 1S/C10H7F3O3/c1-16-9(15)7-3-2-6(5-14)4-8(7)10(11,12)13/h2-5H,1H3
    • InChI Key: CGGGWRDRBMSXOL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=O)C=CC=1C(=O)OC)(F)F

Computed Properties

  • Exact Mass: 232.03472857g/mol
  • Monoisotopic Mass: 232.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 2.1

Methyl 4-formyl-2-(trifluoromethyl)benzoate Pricemore >>

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